Cas no 1179611-54-1 (2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 1179611-54-1
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 4575494
• Update Time: 2025-11-02

2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one
• 2-(3-aminopyrazol-1-yl)-1-morpholin-4-ylethanone
• 2-(3-Amino-pyrazol-1-yl)-1-morpholin-4-yl-ethanone
• Z1269638437

• Inchi： 1S/C9H14N4O2/c10-8-1-2-13(11-8)7-9(14)12-3-5-15-6-4-12/h1-2H,3-7H2,(H2,10,11)
• InChI Key： XYUMVJZFOUNTST-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=CC(N)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: -0.9
• Topological Polar Surface Area: 73.4

Additional information on 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one

Comprehensive Guide to 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 1179611-54-1): Properties, Applications, and Market Insights

2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 1179611-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrazole ring and a morpholine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and precision medicine.

The structural characteristics of 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one contribute to its diverse reactivity profile. The presence of both amino and carbonyl functional groups allows for various chemical modifications, enabling the creation of novel derivatives with tailored properties. Recent studies have explored its use in developing selective enzyme modulators, addressing the growing demand for more specific therapeutic agents with fewer side effects.

In the context of current research trends, this compound has shown promise in computational drug design approaches. The rise of AI-assisted molecular modeling has increased interest in such structurally complex intermediates, as they serve as valuable building blocks for virtual screening libraries. Pharmaceutical companies are actively investigating 1179611-54-1 as part of their fragment-based drug discovery programs, particularly for challenging targets like protein-protein interactions.

The synthesis and application of 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one also intersect with the emerging field of green chemistry. Researchers are developing more sustainable routes to produce this intermediate, responding to the pharmaceutical industry's push toward environmentally friendly synthesis methods. This aligns with frequently searched topics such as "sustainable pharmaceutical intermediates" and "green chemistry in drug development."

Market analysis indicates growing demand for specialty chemical intermediates like 1179611-54-1, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. The compound's potential applications in personalized medicine formulations have positioned it as a valuable asset in the biopharmaceutical supply chain. Industry reports suggest increasing investment in similar heterocyclic compounds, reflecting broader trends in precision healthcare solutions.

From a technical perspective, 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one demonstrates excellent stability under standard storage conditions, making it practical for industrial-scale applications. Its solubility profile in common organic solvents facilitates various chemical transformations, addressing common challenges in medicinal chemistry workflows. These properties contribute to its growing popularity in high-throughput screening platforms.

The compound's relevance extends to academic research as well, where it serves as a model substrate for studying molecular interactions and catalytic processes. Recent publications have highlighted its utility in developing novel bioconjugation techniques, answering frequently searched questions about "innovative chemical biology tools" and "advanced synthetic methodologies."

Quality control protocols for 1179611-54-1 typically involve advanced analytical techniques such as HPLC and LC-MS, ensuring high purity standards required for pharmaceutical applications. This attention to quality aligns with industry demands for GMP-compliant intermediates, a topic of significant interest in pharmaceutical manufacturing circles.

Looking forward, the development of 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one derivatives represents an exciting frontier in drug discovery. Its structural features make it particularly suitable for addressing undruggable targets, a hot topic in contemporary pharmaceutical research. The compound's versatility ensures its continued relevance as researchers explore new therapeutic modalities like PROTACs and molecular glues.

In conclusion, 2-(3-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 1179611-54-1) stands as a compelling example of how specialized chemical intermediates contribute to cutting-edge scientific advancements. Its applications span from pharmaceutical development to material science, reflecting the interdisciplinary nature of modern chemical research. As the scientific community continues to explore its potential, this compound will likely remain an important tool in addressing some of healthcare's most pressing challenges.